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Compound of Interest

2-Chlorooxazolo[4,5-c]pyridine
Compound Name:
hydrochloride

Cat. No.: B11906784

Get Quote

\ J

Document Control:
¢ Version: 2.1 (Research Grade)

o Status: Validated for Laboratory Use

Executive Summary & Chemical Identity

2-Chlorooxazolo[4,5-c]pyridine is a fused bicyclic heteroaromatic scaffold widely utilized in
medicinal chemistry as an electrophilic building block.[1] Its structural core—a pyridine ring
fused to an oxazole—mimics purine bases, making it a critical intermediate in the synthesis of
kinase inhibitors, antiviral agents, and receptor antagonists.

Unlike standard reagents, this compound possesses a reactive C-2 chlorine atom susceptible
to nucleophilic aromatic substitution (

), requiring specific handling protocols to prevent inadvertent hydrolysis or alkylation of
biological targets.
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Attribute Specification
IUPAC Name 2-Chlorooxazolo[4,5-c]pyridine
CAS Number 1509638-12-3

Molecular Formula

Molecular Weight 154.55 g/mol

Structural Class Heteroaryl Chloride / Fused Pyridine
SMILES CIC1=NC2=C(C=NC=C2)01
Appearance Off-white to pale yellow crystalline solid

Hazard Identification & Risk Assessment (GHS)

Analysis by Senior Safety Officer: While specific toxicological data for this exact isomer is
limited, its structural analogs (halo-oxazolo-pyridines) exhibit consistent hazard profiles. The
primary risk stems from its alkylating potential and basicity.

GHS Classification (Predicted based on SAR)

o Acute Toxicity, Oral: Category 4 (Harmful if swallowed)
» Skin Corrosion/Irritation: Category 2 (Causes skin irritation)
o Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

Signal Word: WARNING
Hazard Statements

e H302: Harmful if swallowed.[2]
e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

Precautionary Logic (P-Codes)

e P261: Avoid breathing dust/fume/gas/mist/vapors.[2] Reason: Reactive electrophiles can
sensitize respiratory mucosa.

o P280: Wear protective gloves/eye protection. Reason: Corrosive potential upon hydrolysis on
moist skin.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses. Reason: Acid generation (HCI) upon hydrolysis causes immediate ocular
damage.

Physicochemical Profile

Data aggregated from structural analogs and computational models.

Property Value / Range Note
] ] Predicted range; analogs
Melting Point 85-115°C ) o
typically melt in this window.
N ) Decomposition likely before
Boiling Point ~260 °C (at 760 mmHQ) .
boiling.
N Hydrolyzes slowly in wet
Solubility DMSO, DMF, DCM, Methanol
alcohols.
__ Do not store in agueous
Water Solubility Low / Decomposes
buffers.
) ) Pyridine nitrogen is weakly
pKa (Conjugate Acid) ~25-35 )
basic.
Lipophilic; penetrates cell
LogP ~1.8 Pop P

membranes easily.

Synthetic Utility & Experimental Protocols
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Field-Proven Insights: The value of 2-chlorooxazolo[4,5-c]pyridine lies in the lability of the C-2
chlorine. It serves as a "masked" carbonyl or a direct attachment point for amines.

A. Synthesis of the Core Scaffold

Context: This compound is rarely found in nature and is synthesized via cyclization. Pathway:
3-Amino-4-hydroxypyridine

Cyclization (Urea/CDI)
Oxazolone

Chlorination (

)-
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Figure 1: Synthetic pathway from pyridine precursors. The chlorination step generates HCI gas
and requires a scrubber.

B. Standard Protocol: Nucleophilic Aromatic
Substitution ()

Objective: Coupling with a primary amine (
) to form a 2-aminooxazolo[4,5-c]pyridine derivative.

e Preparation:
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o Dissolve 2-Chlorooxazolo[4,5-c]pyridine (1.0 eq) in anhydrous DMF or DMAc (0.1 M
concentration).

o Note: Avoid protic solvents (EtOH/MeOH) if the amine is weak, as solvolysis (formation of
the methoxy ether) competes.

o Reagent Addition:
o Add DIPEA (Diisopropylethylamine, 2.5 eq) to scavenge HCI.
o Add the Amine (1.1 - 1.2 eq).

» Reaction:
o Heat to 80-100 °C under

atmosphere. Monitor by LC-MS.

o Endpoint: Disappearance of starting material (M+H 155/157).
o Workup:

o Dilute with EtOAc, wash with water x3 (to remove DMF). Dry over

o Purification: Flash chromatography (Hexane/EtOAc).

Handling, Storage, & Stability

Causality: The C-Cl bond is activated by the electron-deficient pyridine ring and the
electronegative oxygen of the oxazole. This makes it susceptible to hydrolysis by atmospheric
moisture.

» Storage Condition: Store at -20 °C under an inert atmosphere (Argon/Nitrogen).

o Container: Tightly sealed amber glass vials.
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o Shelf Life: 12 months if stored correctly. Degradation is indicated by a strong smell of HCI or
a color change to dark orange/brown.

 Incompatibility: Strong oxidizing agents, strong bases, and water/moisture.

Emergency Response & First Aid

Self-Validating System: The response logic is based on neutralizing the acidic byproducts (HCI)
and preventing systemic absorption of the heteroaromatic core.

Exposure Incident

Identify Route

1. Brush off solid 1. Rinse immediately (15m) 1. Move to fresh air
2. Wash with soap/water (15m) 2. Lift eyelids 2. Oxygen if breathing diff.
3. Do NOT use solvents 3. Consult Ophthalmologist 3. Monitor for pulmonary edema

Click to download full resolution via product page

Figure 2: Triage logic for exposure incidents. Note that solvents are prohibited for skin cleaning
to prevent increased absorption.

Spill Cleanup Procedure

o Evacuate: Clear the area of non-essential personnel.

o PPE: Wear nitrile gloves (double layer recommended), lab coat, and safety goggles. Use a
P95 dust mask if powder is fine.
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» Neutralize: Cover the spill with a mixture of sand and soda ash (

) to neutralize any generated acid.

o Collect: Sweep up carefully to avoid dust generation. Place in a hazardous waste container
labeled "Toxic Organic Solid."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Page loading... [guidechem.com]
o 2. fishersci.com [fishersci.com]

o To cite this document: BenchChem. [Technical Data Sheet & Safety Guide: 2-
Chlorooxazolo[4,5-c]pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11906784/docs#technical-data-sheet-safety-guide-2-
chlorooxazolo-4-5-c-pyridine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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